5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine

• Molecular Formula: C24H26F2N4O2
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 5-[2-(1-adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C24H26F2N4O2/c25-23(26)32-19-3-1-18(2-4-19)22-29-28-20-13-27-14-21(30(20)22)31-6-5-24-10-15-7-16(11-24)9-17(8-15)12-24/h1-4,13-17,23H,5-12H2
• InChI Key: BSXLJNOXQMXUOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CCOC4=CN=CC5=NN=C(N45)C6=CC=C(C=C6)OC(F)F

Description

5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine is a complex organic compound that belongs to the class of triazolopyrazines. This compound is characterized by the presence of an adamantyl group, a difluoromethoxyphenyl group, and a triazolopyrazine core. The unique structure of this compound makes it a subject of interest in various fields of scientific research, including medicinal chemistry and materials science.

Preparation Methods

The synthesis of 5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine typically involves multiple steps, starting from readily available starting materialsSpecific reaction conditions, such as the choice of solvents, catalysts, and temperature, play a crucial role in optimizing the yield and purity of the final product .

Chemical Reactions Analysis

5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield different products.

Scientific Research Applications

5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structural features and biological activity.

Materials Science: The compound’s properties make it a candidate for use in the development of advanced materials with specific functionalities.

Biological Research: The compound is used in various biological assays to study its effects on different biological systems.

Mechanism of Action

The mechanism of action of 5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

5-[2-(1-Adamantyl)ethoxy]-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine can be compared with other similar compounds, such as:

Pyrazolopyrimidines: These compounds share a similar core structure but differ in the substituents attached to the core.

Triazolothiadiazines: These compounds have a different heterocyclic core but may exhibit similar biological activities.

Indole Derivatives: These compounds have a different core structure but are also studied for their potential therapeutic applications.